Cas no 89777-41-3 (2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)-)

2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)- structure
89777-41-3 structure
Product Name:2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)-
CAS No:89777-41-3
MF:C33H36N4O8S4
MW:744.920943260193
CID:589499
PubChem ID:13223245
Update Time:2025-04-19

2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)-
    • 2,5,9,12-tetrakis(benzenesulfonyl)-2,5,9,12-tetrazaspiro[6.6]tridecane
    • DTXSID50529670
    • 2,5,9,12-Tetra(benzenesulfonyl)-2,5,9,12-tetraazaspiro[6.6]tridecane
    • 89777-41-3
    • Inchi: 1S/C33H36N4O8S4/c38-46(39,29-13-5-1-6-14-29)34-21-22-35(47(40,41)30-15-7-2-8-16-30)26-33(25-34)27-36(48(42,43)31-17-9-3-10-18-31)23-24-37(28-33)49(44,45)32-19-11-4-12-20-32/h1-20H,21-28H2
    • InChI Key: LYYMTPJNCKIAIP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1CCN(CC2(CN(CCN(C2)S(C2C=CC=CC=2)(=O)=O)S(C2C=CC=CC=2)(=O)=O)C1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 744.14159881g/mol
  • Monoisotopic Mass: 744.14159881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 8
  • Complexity: 1300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 183Ų
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